Cas no 41934-82-1 (L-Glutamic acid,N-[[4-[[(2-amino-1,4-dihydro-4-oxo-6-pteridinyl)methyl]amino]phenyl]acetyl]-(9CI))

• Product name: L-Glutamic acid,N-[[4-[[(2-amino-1,4-dihydro-4-oxo-6-pteridinyl)methyl]amino]phenyl]acetyl]-(9CI)
• CAS No: 41934-82-1
• MF: C₂₀H₂₁N₇O₆
• MW: 455.42404
• CID: 333047
• PubChem ID: 135447048

L-Glutamic acid,N-[[4-[[(2-amino-1,4-dihydro-4-oxo-6-pteridinyl)methyl]amino]phenyl]acetyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,N-[[4-[[(2-amino-1,4-dihydro-4-oxo-6-pteridinyl)methyl]amino]phenyl]acetyl]-(9CI)
• 2-[[2-[4-[(2-amino-4-oxo-1H-pteridin-6-yl)methylamino]phenyl]acetyl]amino]pentanedioic acid
• 2-[[2-[4-[(2-amino-4-oxo-1H-pteridin-6-yl)methylamino]phenyl]-1-oxoethyl]amino]pentanedioic acid
• A810431
• AC1L5YWV
• AC1Q5SHD
• AR-1K3079
• n-[(4-{[(2-amino-4-oxo-1,4-dihydropteridin-6-yl)methyl]amino}phenyl)acetyl]glutamic acid
• N-{4-[(2-amino-4-oxo-3,4-dihydro-pteridin-6-ylmethyl)-amino]-phenylacetyl}-glutamic acid
• Neohomofolsaeure
• NSC138433
• DTXSID80300712
• 2-[[2-[4-[(2-amino-4-oxo-1H-pteridin-6-yl)methylamino]phenyl]acetyl]amino]pentanedioic acid;Methyl 3-Amino-2-pyrazinecarboxylate
• SCHEMBL15056401
• NSC-138433
• 41934-82-1

• Inchi： InChI=1S/C20H21N7O6/c21-20-26-17-16(18(31)27-20)24-12(9-23-17)8-22-11-3-1-10(2-4-11)7-14(28)25-13(19(32)33)5-6-15(29)30/h1-4,9,13,22H,5-8H2,(H,25,28)(H,29,30)(H,32,33)(H3,21,23,26,27,31)
• InChI Key： SVZLUMDZYSAAPB-UHFFFAOYSA-N
• SMILES： OC(CCC(NC(CC1C=CC(NCC2=CN=C3NC(=NC(=O)C3=N2)N)=CC=1)=O)C(=O)O)=O

Computed Properties

• Exact Mass: 455.15553
• Monoisotopic Mass: 455.15533142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 209Ų
• XLogP3: -1.1

Experimental Properties

• PSA: 208.99
• LogP: 0.92920